ethyl 1-[4-(diethylamino)-6-methoxy-1,3,5-triazin-2-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: ethyl 1-[4-(diethylamino)-6-methoxy-1,3,5-triazin-2-yl]-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C14H21N7O3/c1-6-20(7-2)12-15-13(17-14(16-12)23-5)21-9(4)10(18-19-21)11(22)24-8-3/h6-8H2,1-5H3
• InChI Key: YLXKFOCSZSYLGD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC(=NC(=N1)N2C(=C(N=N2)C(=O)OCC)C)OC
• Molecular Formula: C14H21N7O3
• Molecular Weight: 335.36 g/mol

Description

Ethyl 1-[4-(diethylamino)-6-methoxy-1,3,5-triazin-2-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate is a useful research compound. Its molecular formula is C14H21N7O3 and its molecular weight is 335.36 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 335.17058756 g/mol and the complexity rating of the compound is 410. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Reactions The compound ethyl 1-[4-(diethylamino)-6-methoxy-1,3,5-triazin-2-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate is involved in various synthetic chemical reactions. It serves as a precursor or intermediate in the synthesis of diverse heterocyclic compounds. For instance, it has been used in the preparation of ethyl 3-amino-5-phenylpyrazole-4-carboxylates, which were further reacted to obtain pyrazolo[5,1-c]triazines and pyrazolo[5,1-c]-1,2,4-triazoles through diazotization and coupling reactions. These synthesized compounds have their structures elucidated and mechanisms discussed, contributing to the field of heterocyclic chemistry (Ghozlan, Abdelrazek, Mohammed, & Azmy, 2014).

Biological Activities In another study, this compound derivatives were investigated for their antimicrobial activities. The research involved the synthesis of 1,2,4-triazol-3-one derivatives and their evaluation against various microbial strains. Some of these derivatives exhibited significant antimicrobial properties, indicating the potential of this compound in the development of new antimicrobial agents (Fandaklı, Başoğlu, Bektaş, Yolal, Demirbaş, & Karaoglu, 2012).

Heterocyclic Compound Synthesis Furthermore, the compound has been utilized in the regioselective synthesis of ethyl 1,2,4-triazine-5-carboxylates, showcasing its versatility in organic synthesis. The process demonstrated high regioselectivity, contributing valuable insights into the synthesis of triazine derivatives, which are important in various fields, including pharmaceuticals and agrochemicals (Ohsumi & Neunhoeffer, 1992).

Structural and Mechanistic Studies Additionally, the compound's involvement in the Dimroth rearrangement has been studied, where it was used to synthesize a tricyclic compound through a reaction with p-toluenesulphonyl azide. This research provides valuable information on the rearrangement mechanisms and the structural properties of the resulting compounds (Ezema, Akpanisi, Ezema, & Onoabedje, 2015).